Cas no 13114-85-7 (Urea, [2-(trifluoromethyl)phenyl]-)

Urea, [2-(trifluoromethyl)phenyl]-, is a specialized organic compound with a trifluoromethyl substituent at the 2-position of the phenyl ring. This unique structure imparts distinct physical and chemical properties, making it valuable in various applications, including as a precursor in pharmaceutical synthesis and as a reagent in organic synthesis reactions. Its stability and reactivity offer advantages in chemical processes, particularly in the production of high-value compounds.
Urea, [2-(trifluoromethyl)phenyl]- structure
13114-85-7 structure
Product Name:Urea, [2-(trifluoromethyl)phenyl]-
CAS No:13114-85-7
MF:C8H7F3N2O
MW:204.149192094803
CID:1227488
PubChem ID:21268091
Update Time:2025-07-15

Urea, [2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Urea, [2-(trifluoromethyl)phenyl]-
    • BS-4139
    • SCHEMBL167598
    • AKOS000163071
    • PARAGKZGYKOQSN-UHFFFAOYSA-N
    • [2-(trifluoromethyl)phenyl]urea
    • JWPPEIDITDRLRS-UHFFFAOYSA-N
    • N-[2-(trifluoromethyl)phenyl]urea
    • 2-(TRIFLUOROMETHYL)PHENYLUREA
    • STL124182
    • 1-[2-(trifluoromethyl)phenyl]urea
    • 13114-85-7
    • Inchi: 1S/C8H7F3N2O/c9-8(10,11)5-3-1-2-4-6(5)13-7(12)14/h1-4H,(H3,12,13,14)
    • InChI Key: PARAGKZGYKOQSN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1NC(N)=O)(F)F

Computed Properties

  • Exact Mass: 204.05111
  • Monoisotopic Mass: 204.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

Urea, [2-(trifluoromethyl)phenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
BS-4139-1mg
N-[2-(trifluoromethyl)phenyl]urea
13114-85-7 >90%
1mg
£37.00 2025-02-24
Key Organics Ltd
BS-4139-10mg
N-[2-(trifluoromethyl)phenyl]urea
13114-85-7 >90%
10mg
£63.00 2025-02-24
Key Organics Ltd
BS-4139-5mg
N-[2-(trifluoromethyl)phenyl]urea
13114-85-7 >90%
5mg
£46.00 2025-02-24
Key Organics Ltd
BS-4139-50mg
N-[2-(trifluoromethyl)phenyl]urea
13114-85-7 >90%
50mg
£102.00 2025-02-24
Key Organics Ltd
BS-4139-100mg
N-[2-(trifluoromethyl)phenyl]urea
13114-85-7 >90%
100mg
£146.00 2025-02-24
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